Cas no 2680756-09-4 (benzyl N-(3-cyanocinnolin-4-yl)carbamate)

• Product Name: benzyl N-(3-cyanocinnolin-4-yl)carbamate
• CAS No: 2680756-09-4
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 5634760
• PubChem ID: 165923110
• Update Time: 2025-10-25

benzyl N-(3-cyanocinnolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyanocinnolin-4-yl)carbamate
• 2680756-09-4
• EN300-28291124

• Inchi： 1S/C17H12N4O2/c18-10-15-16(13-8-4-5-9-14(13)20-21-15)19-17(22)23-11-12-6-2-1-3-7-12/h1-9H,11H2,(H,19,20,22)
• InChI Key： ZGHDWVGVJWNTTK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)N=NC2C=CC=CC1=2)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.09602564g/mol
• Monoisotopic Mass: 304.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.9Ų

Additional information on benzyl N-(3-cyanocinnolin-4-yl)carbamate

Comprehensive Overview of Benzyl N-(3-cyanocinnolin-4-yl)carbamate (CAS No. 2680756-09-4)

Benzyl N-(3-cyanocinnolin-4-yl)carbamate (CAS No. 2680756-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the cinnoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyano group at the 3-position and a carbamate moiety at the 4-position of the cinnoline ring makes this molecule a promising candidate for drug discovery and material science applications.

In recent years, the demand for cinnoline derivatives has surged due to their potential in treating various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in Benzyl N-(3-cyanocinnolin-4-yl)carbamate because of its unique structural features, which may enhance binding affinity to specific biological targets. The compound's CAS No. 2680756-09-4 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of Benzyl N-(3-cyanocinnolin-4-yl)carbamate involves multi-step organic reactions, including cyclization and functional group transformations. Its cyano group contributes to its stability and reactivity, making it a versatile intermediate for further chemical modifications. This compound is often discussed in the context of small molecule inhibitors and kinase targeting, which are hot topics in drug development.

From an industrial perspective, Benzyl N-(3-cyanocinnolin-4-yl)carbamate is also explored for its potential in agrochemical formulations. Its structural motifs align with the design principles of modern pesticides and herbicides, addressing the need for environmentally friendly solutions. The compound's carbamate functionality is particularly noteworthy, as it is a common feature in bioactive molecules.

In the era of AI-driven drug discovery, compounds like Benzyl N-(3-cyanocinnolin-4-yl)carbamate are increasingly studied using computational methods. Molecular docking and virtual screening tools help predict its interactions with proteins, accelerating the identification of therapeutic applications. This aligns with the broader trend of integrating machine learning and cheminformatics into chemical research.

Safety and regulatory compliance are critical when handling Benzyl N-(3-cyanocinnolin-4-yl)carbamate. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. Researchers often inquire about its storage conditions, solubility, and handling precautions, which are essential for experimental reproducibility.

The future of Benzyl N-(3-cyanocinnolin-4-yl)carbamate looks promising, with ongoing studies exploring its applications in precision medicine and sustainable agriculture. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both human health and environmental sustainability.